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Compound of Interest

Compound Name: 3-(2-Methoxyethoxy)aniline

CAS No.: 110178-35-3

Cat. No.: B172354

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic and

chromatographic data for the compound 3-(2-Methoxyethoxy)aniline. The information

presented is intended to support research, development, and quality control activities involving

this molecule. This guide includes tabulated spectroscopic data, detailed experimental

protocols, and a workflow diagram for the analytical characterization of aniline derivatives.

Spectroscopic Data
The following tables summarize the available spectroscopic data for 3-(2-
Methoxyethoxy)aniline.

Mass Spectrometry (MS)
Mass spectrometry data provides information about the molecular weight and fragmentation

pattern of the analyte. The predicted mass-to-charge ratios (m/z) for various adducts of 3-(2-
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Methoxyethoxy)aniline are presented below.

Adduct Predicted m/z

[M+H]⁺ 168.10192

[M+Na]⁺ 190.08386

[M-H]⁻ 166.08736

[M+NH₄]⁺ 185.12846

[M+K]⁺ 206.05780

[M+H-H₂O]⁺ 150.09190

[M]⁺ 167.09409

[M]⁻ 167.09519

Data sourced from PubChem[1].

Nuclear Magnetic Resonance (NMR) Spectroscopy
To date, specific experimental ¹H and ¹³C NMR data for 3-(2-Methoxyethoxy)aniline has not

been located in publicly available databases. However, the expected chemical shifts can be

predicted based on the analysis of similar aniline derivatives. For reference, the typical

chemical shift ranges for protons and carbons in related structures are provided in the

experimental protocols section.

Infrared (IR) Spectroscopy
A specific experimental IR spectrum for 3-(2-Methoxyethoxy)aniline is not readily available.

However, the expected characteristic absorption bands for aromatic primary amines can be

referenced.
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Functional Group Absorption Range (cm⁻¹) Vibration Type

N-H (primary amine) 3500 - 3300 (two bands)
Asymmetric & Symmetric

Stretch

N-H bend 1650 - 1580 Scissoring

Aromatic C-H stretch 3100 - 3000 Stretch

Aromatic C=C stretch 1600 - 1450 (multiple bands) Ring Stretch

General data for aniline

derivatives[2].

Experimental Protocols
The following are detailed, generalized methodologies for the key analytical techniques used in

the characterization of aniline derivatives like 3-(2-Methoxyethoxy)aniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR

Sample Preparation: Dissolve 5-10 mg of the purified 3-(2-Methoxyethoxy)aniline in

approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). Ensure

the sample is fully dissolved before transferring to a 5 mm NMR tube[2].

Instrumentation: A 300-600 MHz NMR spectrometer is typically used for analysis[2].

¹H NMR Parameters:

Pulse Sequence: A standard single-pulse sequence is generally employed[2].

Number of Scans: 16-64 scans are typically acquired, depending on the sample

concentration[2].

Relaxation Delay: A relaxation delay of 1-5 seconds is used between scans[2].

Spectral Width: The spectral width is set to encompass the expected proton chemical

shifts, typically from -2 to 12 ppm[2].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Characterization_of_Synthesized_Aniline_Derivatives_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/product/b172354/docs?utm_src=pdf-body#spectroscopic-and-chromatographic-characterization-of-3-2-methoxyethoxy-aniline-a-technical-guide
https://www.benchchem.com/product/b172354/docs?utm_src=pdf-body#spectroscopic-and-chromatographic-characterization-of-3-2-methoxyethoxy-aniline-a-technical-guide
https://www.benchchem.com/pdf/Characterization_of_Synthesized_Aniline_Derivatives_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Characterization_of_Synthesized_Aniline_Derivatives_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Characterization_of_Synthesized_Aniline_Derivatives_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Characterization_of_Synthesized_Aniline_Derivatives_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Characterization_of_Synthesized_Aniline_Derivatives_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Characterization_of_Synthesized_Aniline_Derivatives_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172354?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹³C NMR Parameters:

Pulse Sequence: A proton-decoupled single-pulse sequence (e.g., zgpg30) is commonly

used to simplify the spectrum[2].

Number of Scans: Due to the low natural abundance of ¹³C, 1024 or more scans are often

necessary[2].

Relaxation Delay: A relaxation delay of 2 seconds is typical[2].

Spectral Width: The spectral width is set to cover the range of carbon chemical shifts,

generally from 0 to 200 ppm[2].

Data Processing: The raw data is subjected to Fourier transform, phase correction, and

baseline correction. The spectra are referenced to the residual solvent peak or an internal

standard like tetramethylsilane (TMS)[2].

Infrared (IR) Spectroscopy
Fourier-Transform Infrared (FTIR) Spectroscopy

Sample Preparation:

Liquid Samples: A drop of the liquid 3-(2-Methoxyethoxy)aniline can be placed between

two NaCl or KBr plates to form a thin film[2].

Attenuated Total Reflectance (ATR): Alternatively, a drop of the liquid can be placed

directly onto the crystal of an ATR accessory[2].

Instrumentation: A standard FTIR spectrometer is used for analysis[2].

Acquisition Parameters:

Range: The spectrum is typically recorded from 4000 to 400 cm⁻¹[2].

Resolution: A resolution of 4 cm⁻¹ is generally sufficient[2].

Number of Scans: 16-32 scans are co-added to improve the signal-to-noise ratio[2].
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Data Processing: A background spectrum of the empty sample holder or clean ATR crystal is

recorded and subtracted from the sample spectrum[2].

Mass Spectrometry (MS)
Electrospray Ionization Mass Spectrometry (ESI-MS)

Sample Preparation: Prepare a dilute solution of 3-(2-Methoxyethoxy)aniline (1-10 µg/mL)

in a suitable solvent such as methanol or acetonitrile. The addition of a small amount of

formic acid (0.1%) can aid in protonation for positive ion mode analysis[2].

Instrumentation: An ESI-MS instrument, often coupled with a liquid chromatograph (LC-MS),

is used. The mass analyzer can be a quadrupole, Time-of-Flight (TOF), or Orbitrap[2].

Ionization Mode: Positive ion mode ([M+H]⁺) is commonly used for anilines[2].

Data Acquisition: The sample solution can be directly infused into the ESI source or injected

onto an LC column for separation prior to MS analysis. The mass spectrum is acquired over

a relevant m/z range. For further structural elucidation, tandem MS (MS/MS) can be

performed on the parent ion to generate a fragmentation spectrum[2].

Analytical Workflow
The following diagram illustrates a typical workflow for the comprehensive characterization of a

synthesized aniline derivative.
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Caption: Workflow for the characterization of 3-(2-Methoxyethoxy)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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